Cas no 944902-49-2 (Methyl 2-(5-aminopyrimidin-2-yl)acetate)

Methyl 2-(5-aminopyrimidin-2-yl)acetate structure
944902-49-2 structure
Product Name:Methyl 2-(5-aminopyrimidin-2-yl)acetate
CAS No:944902-49-2
MF:C7H9N3O2
MW:167.165261030197
CID:6940953
PubChem ID:55263558
Update Time:2025-05-06

Methyl 2-(5-aminopyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL17055211
    • DTXSID201295981
    • Methyl 5-amino-2-pyrimidineacetate
    • 944902-49-2
    • DB-142779
    • methyl 2-(5-aminopyrimidin-2-yl)acetate
    • AKOS006304594
    • Methyl 2-(5-aminopyrimidin-2-yl)acetate
    • Inchi: 1S/C7H9N3O2/c1-12-7(11)2-6-9-3-5(8)4-10-6/h3-4H,2,8H2,1H3
    • InChI Key: ZMGHKCBBJMLSMN-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1N=CC(=CN=1)N)=O

Computed Properties

  • Exact Mass: 167.069476538Da
  • Monoisotopic Mass: 167.069476538Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 78.1Ų
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